Cas no 1227912-19-7 (6-Bromo-4-fluoro-1H-indazol-3-amine)

6-Bromo-4-fluoro-1H-indazol-3-amine is a halogenated indazole derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it a valuable intermediate for Suzuki-Miyaura cross-coupling and other functionalization reactions. The presence of the amine group at the 3-position allows for further derivatization, enabling the synthesis of diverse heterocyclic compounds. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in the development of kinase inhibitors and other biologically active molecules. Suitable for controlled environments, it is supplied with detailed analytical data (HPLC, NMR) to support research reproducibility.

6-Bromo-4-fluoro-1H-indazol-3-amine structure

1227912-19-7 structure

Product Name:6-Bromo-4-fluoro-1H-indazol-3-amine

CAS No:1227912-19-7

MF:C₇H₅BrFN₃

MW:230.037103414536

MDL:MFCD24368896

CID:3044897

PubChem ID:58504781

Update Time:2025-10-05

6-Bromo-4-fluoro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-4-fluoro-1H-indazol-3-amine
- 1H-Indazol-3-amine, 6-bromo-4-fluoro-
- OLSISKHGQBVTEW-UHFFFAOYSA-N
- FCH2341697
- 3-Amino-6-bromo-4-fluoro-1H-indazole
- 1h-indazol-3-amine,6-bromo-4-fluoro-
- AK328544
- SCHEMBL1317469
- G10126
- 1227912-19-7
- AKOS027328696
- 6-BROMO-4-FLUORO-2H-INDAZOL-3-AMINE
- MFCD24368896
- DB-095478
- DS-12096
- CS-0105341
- MDL： MFCD24368896
- Inchi： 1S/C7H5BrFN3/c8-3-1-4(9)6-5(2-3)11-12-7(6)10/h1-2H,(H3,10,11,12)
- InChI Key： OLSISKHGQBVTEW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2C(N)=NNC=2C=1)F

Computed Properties

Exact Mass: 228.96509g/mol
Monoisotopic Mass: 228.96509g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7
XLogP3: 2

Experimental Properties

Density: 2.0±0.1 g/cm3
Boiling Point: 427.3±40.0 °C at 760 mmHg
Flash Point: 212.2±27.3 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Bromo-4-fluoro-1H-indazol-3-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

6-Bromo-4-fluoro-1H-indazol-3-amine Pricemore >>

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